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Compound of Interest

Compound Name: IR-825

Cat. No.: B15554114 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core spectral and physical properties of

the near-infrared (NIR) fluorescent dye, IR-825. It is intended to be a valuable resource for

researchers and professionals engaged in drug development and various biomedical

applications, particularly in the field of photothermal therapy.

Core Properties of IR-825
IR-825 is a heptamethine cyanine dye distinguished by its strong absorption and fluorescence

in the near-infrared spectrum. Structurally, it possesses a carboxyl group, rendering it suitable

for covalent conjugation to various molecules such as proteins, antibodies, and nanoparticles,

thereby enabling targeted delivery and imaging. Its primary application lies in the realm of

photothermal therapy (PTT), where its ability to convert light energy into heat is harnessed for

therapeutic purposes.

Physicochemical Properties
The fundamental physicochemical characteristics of IR-825 are summarized in the table below.
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Property Value

Chemical Formula C₅₄H₄₈BrClN₂O₄

Molecular Weight 904.34 g/mol

Solubility Soluble in DMSO (4.55 mg/mL with heating)

Storage Conditions Long-term storage at -20°C is recommended

Spectral Properties
Precise spectral data for IR-825 is not readily available in the public domain. However, based

on its use in photothermal therapy with 808 nm lasers and data from structurally similar dyes,

the following are representative spectral properties. The data presented below is for the closely

related dye, IR-820, in methanol and should be considered as an approximation for IR-825.

Spectral Property
Representative Value (for
IR-820 in Methanol)

Unit

Absorption Maximum (λₘₐₓ) 820 nm

Emission Maximum (λₑₘ) 850 nm

Molar Extinction Coefficient (ε) 198,181 L·mol⁻¹·cm⁻¹

Fluorescence Quantum Yield

(Φf)

Not available; typically low for

PTT agents
-

Note: The fluorescence quantum yield for dyes effective in photothermal therapy is inherently

low, as the desired energy conversion pathway is non-radiative decay in the form of heat rather

than the emission of photons.

Experimental Protocols
This section outlines the general methodologies for the characterization of the spectral

properties of IR-825 and its application in photothermal therapy.

Measurement of Absorbance and Fluorescence Spectra
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Objective: To determine the absorption and emission maxima of IR-825.

Methodology:

Preparation of Stock Solution: Prepare a stock solution of IR-825 in a suitable solvent, such

as dimethyl sulfoxide (DMSO). Due to its moderate solubility, sonication and gentle heating

(e.g., to 60°C) may be necessary for complete dissolution.[1]

Working Solution: From the stock solution, prepare a dilute working solution in the desired

solvent for spectral analysis (e.g., methanol or phosphate-buffered saline, PBS). The

concentration should be adjusted to yield an absorbance value between 0.1 and 0.5 at the

absorption maximum to ensure linearity.

Absorbance Measurement:

Use a UV-Vis-NIR spectrophotometer.

Record the absorbance spectrum over a wavelength range of approximately 600 nm to

900 nm.

The wavelength at which the highest absorbance is recorded is the absorption maximum

(λₘₐₓ).

Fluorescence Measurement:

Use a spectrofluorometer equipped with a near-infrared detector.

Excite the sample at its absorption maximum (λₘₐₓ).

Record the emission spectrum at a 90-degree angle to the excitation beam. The emission

wavelength range should be scanned from just above the excitation wavelength to

approximately 1000 nm.

The wavelength at which the highest fluorescence intensity is observed is the emission

maximum (λₑₘ).

Determination of Molar Extinction Coefficient
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Objective: To quantify the light-absorbing capacity of IR-825 at a specific wavelength.

Methodology:

Serial Dilutions: Prepare a series of dilutions of IR-825 in a suitable solvent with known

concentrations.

Absorbance Measurement: Measure the absorbance of each dilution at the absorption

maximum (λₘₐₓ) using a spectrophotometer with a cuvette of a known path length (typically 1

cm).

Beer-Lambert Law Calculation: The molar extinction coefficient (ε) is calculated using the

Beer-Lambert law: A = εcl, where:

A is the absorbance.

ε is the molar extinction coefficient.

c is the molar concentration of the dye.

l is the path length of the cuvette in cm. A plot of absorbance versus concentration should

yield a straight line with a slope equal to εl.

In Vitro Photothermal Therapy Workflow
Objective: To evaluate the efficacy of IR-825 in inducing cell death upon laser irradiation.

Methodology:

Cell Culture: Culture a relevant cancer cell line (e.g., HeLa, MCF-7) in appropriate cell

culture plates.

Incubation with IR-825: Treat the cells with varying concentrations of IR-825 (often

encapsulated in a nanocarrier for enhanced delivery) and incubate for a predetermined

period to allow for cellular uptake.

Laser Irradiation: Expose the cells to an 808 nm NIR laser at a specific power density (e.g., 1

W/cm²) for a defined duration.
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Cell Viability Assay: After irradiation, assess cell viability using a standard method such as

the MTT assay or live/dead staining with fluorescence microscopy. A significant decrease in

the viability of cells treated with IR-825 and subjected to laser irradiation, compared to

control groups (no dye, no laser, or dye only), indicates a photothermal effect.

Visualizations
The following diagrams illustrate key experimental workflows related to the characterization and

application of IR-825.
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Diagram 1: Workflow for Spectral Characterization of IR-825.
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Diagram 2: Experimental Workflow for In Vitro Photothermal Therapy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15554114#ir-825-dye-spectral-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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